3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-bromo-N-[(4-chlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H10BrClN2OS/c15-10-3-1-2-9(8-10)13(19)18-14(20)17-12-6-4-11(16)5-7-12/h1-8H,(H2,17,18,19,20)
• InChI Key: VARBOLGGLUWDGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC(=S)NC2=CC=C(C=C2)Cl
• Molecular Formula: C14H10BrClN2OS
• Molecular Weight: 369.7 g/mol

Description

3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a member of the thioamide family of compounds and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide in lab experiments include its ability to induce apoptosis in cancer cells and its potential as a treatment for various types of cancer. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide. These include further studies on its mechanism of action, its potential as a treatment for other types of cancer, and the development of more potent derivatives of this compound. Additionally, studies on the toxicity and safety of this compound are also needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-chloroaniline with carbon disulfide and sodium hydroxide to form the corresponding thioamide. This is then reacted with 3-bromobenzoyl chloride to form the final product.

Scientific Research Applications

3-bromo-N-{[(4-chlorophenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-cancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer and lung cancer.